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Compound of Interest

Compound Name: Isodaphnoretin B

Cat. No.: B564540 Get Quote

A comprehensive review of the current, albeit limited, scientific literature reveals that while

Isodaphnoretin B itself remains largely uncharacterized in terms of its biological activity, its

close relative, daphnoretin, has demonstrated notable anticancer and anti-inflammatory

properties. This guide provides a comparative overview of the available data on daphnoretin,

serving as a proxy for understanding the potential of Isodaphnoretin B, and discusses the

broader context of synthetic coumarin analogs as therapeutic agents.

Due to the absence of specific biological data for Isodaphnoretin B, this comparative guide

focuses on the experimentally determined activities of daphnoretin. The structural similarities

between these compounds suggest that their biological profiles may overlap.

Anticancer Activity
Daphnoretin has shown promising anticancer effects across a range of cancer cell lines. The

half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in

inhibiting a specific biological or biochemical function, have been determined in several studies.
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Cell Line Cancer Type IC50 (µM) Reference

B16 Melanoma 54 ± 2.8 [1]

MXT
Breast

Adenocarcinoma
74 ± 6.4 [1]

C26 Colon Carcinoma 108 ± 7.3 [1]

FM55M2 Malignant Melanoma 40.48 ± 10.90 [2]

FM55P Malignant Melanoma 64.41 ± 9.02 [2]

SK-MEL28 Malignant Melanoma 116.59 ± 18.35 [2]

A375 Malignant Melanoma 183.97 ± 18.82 [2]

K562
Chronic Myeloid

Leukemia

Dose- and time-

dependent inhibition
[3]

HEL
Human

Erythroleukemia

Dose- and time-

dependent inhibition
[3]

Anti-inflammatory Activity
Daphnoretin has been reported to possess anti-inflammatory properties, although specific IC50

values from in vitro assays are not readily available in the reviewed literature. Studies have

shown that daphnetin, a related compound, can significantly alleviate arthritis severity in animal

models by modulating the immune response.[4] Daphnetin has also been shown to inhibit the

production of pro-inflammatory mediators.[4]

Mechanism of Action: Signaling Pathways
The anticancer and anti-inflammatory effects of daphnoretin and related coumarins are

attributed to their ability to modulate key cellular signaling pathways.

PI3K/AKT Signaling Pathway
Daphnoretin has been shown to inhibit the proliferation and metastasis of glioblastoma and

colon cancer cells by inactivating the PI3K/AKT signaling pathway.[5][6] This pathway is crucial

for cell growth, survival, and proliferation, and its dysregulation is a hallmark of many cancers.
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MTT Assay Workflow

Seed cells in 96-well plate

Treat with compound

Incubate (e.g., 72h)

Add MTT solution

Incubate (1-4h)
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Read absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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